Cas no 1270412-38-8 (1-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE)

• Product Name: 1-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE
• CAS No: 1270412-38-8
• MF: C₉H₁₀F₄N₂
• MW: 222.182715892792
• CID: 5583162
• PubChem ID: 77131221
• Update Time: 2023-08-11

1-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• 1-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE
• SCHEMBL14980670
• 1270412-38-8
• GGOORWITWKRVOO-UHFFFAOYSA-N
• N13670

• Inchi： 1S/C9H10F4N2/c10-7-3-5(8(15)4-14)1-2-6(7)9(11,12)13/h1-3,8H,4,14-15H2
• InChI Key： GGOORWITWKRVOO-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(CN)N

Computed Properties

• Exact Mass: 222.07801098g/mol
• Monoisotopic Mass: 222.07801098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų